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Compound of Interest

Compound Name: 4-Iodo-2-methylphenol

CAS No.: 60577-30-2

Cat. No.: B1580675

Get Quote

Executive Summary & Hazard Profile
4-Iodo-2-methylphenol (4-Iodo-o-cresol) is a halogenated phenolic compound often used as

an intermediate in the synthesis of PPAR agonists (e.g., GW501516).[1] Unlike standard

organic reagents, its disposal requires strict adherence to halogenated waste protocols to

prevent the formation of dioxins during incineration.

Critical Warning: Phenolic compounds are rapidly absorbed through the skin, causing systemic

toxicity and protein denaturation (chemical burns). Water alone is often insufficient for

immediate decontamination due to the lipophilic nature of the phenol ring.[1]
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Parameter Data Operational Implication

CAS Number 60577-30-2
Use for waste labeling and

inventory tracking.[1]

Physical State Solid (Crystalline)
Dust inhalation risk; requires

N95 or fume hood.[1]

Melting Point 67–68 °C
Low melting point; may liquefy

in hot waste streams.[1]

Flash Point N/A (Solid)
Combustible; keep away from

open flames/oxidizers.[1]

Acidity (pKa) ~10 (Phenolic OH)
Incompatible with strong bases

and oxidizers.[1]

GHS Hazards H315, H319, H335
Causes severe skin burns, eye

damage, resp. irritation.

Personal Protective Equipment (PPE) & Engineering
Controls
The "Shield" before the "Sword".

Hand Protection: Standard nitrile gloves offer limited protection against phenols.[1] Double-

gloving (Nitrile over Nitrile) is the minimum requirement.[1] For prolonged handling or spill

cleanup, use Silver Shield® (Laminate) or Neoprene gloves.[1]

Respiratory Protection: All weighing and transfer operations must occur inside a certified

Chemical Fume Hood.[1] If handling outside a hood is unavoidable (e.g., waste transport),

fit-tested N95 or P100 particulate respirators are required.[1]

Decontamination Agent:Polyethylene Glycol 300 or 400 (PEG 400) must be available at the

workstation before opening the container.[1] Water is a secondary decontaminant.[1]
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Core Directive: Never dispose of 4-Iodo-2-methylphenol down the drain. It is toxic to aquatic

life and persists in the environment.[1]

A. Waste Stream Segregation
Because this molecule contains Iodine, it must be classified as Halogenated Organic Waste.[1]

Do NOT mix with non-halogenated solvents (e.g., Acetone, Methanol) unless the entire

container is designated as halogenated. Mixing increases disposal costs significantly as

halogenated waste requires high-temperature incineration (>1100°C).[1]

Do NOT mix with oxidizing acids (Nitric, Perchloric) as this can generate explosive reaction

products.[1]

B. Disposal Workflow Diagram
The following logic flow dictates the proper disposal path based on the physical state of the

waste.
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Waste Generation

Determine Physical State

Solid Waste
(Pure compound, contaminated gloves, paper)

 Dry Material

Liquid Waste
(Mother liquors, reaction mixtures)

 Solution

Container: Wide-mouth HDPE Jar
Label: 'Hazardous Waste - Toxic Solid'

CRITICAL: Segregate from
Non-Halogenated Solvents

EHS Pickup / High-Temp Incineration

Container: Glass or HDPE Bottle
Label: 'Halogenated Organic Waste'

Click to download full resolution via product page

Figure 1: Decision tree for segregating and packaging 4-Iodo-2-methylphenol waste.

C. Step-by-Step Packaging Protocol
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Select Container: Use chemically compatible containers (HDPE plastic or Amber Glass).[1]

Avoid metal containers as free iodine (if decomposition occurs) can corrode metal.[1]

Labeling: Affix a hazardous waste tag immediately.[1]

Constituents: "4-Iodo-2-methylphenol" (Do not use abbreviations).[1]

Hazards: Check "Toxic" and "Corrosive".[1]

Secondary Containment: Store the waste bottle in a secondary tub or tray to capture leaks.

[1]

Storage: Keep in a cool, dry area away from direct sunlight (iodinated compounds are

photosensitive).[1]

Emergency Response & Spill Management
Skin Exposure (The "PEG Protocol")[1][2]

Immediate Action: If skin contact occurs, do not initially flush with water if PEG is available.

[1] Water can increase the absorption surface area of phenols.[1]

Swab: Immediately swab the area with PEG 300/400 or a 2:1 mixture of PEG and Ethanol.[1]

Flush: After PEG treatment, flush with soap and copious water for 15 minutes.[1][2]

Medical: Seek medical attention. Phenol burns can be painless due to nerve damage.[1]

Spill Cleanup Workflow

Assess Volume & Risk
(Is it >100g or outside hood?)

Evacuate Lab &
Call EHS/Emergency High Risk

Don PPE:
Double Nitrile/Silver Shield,

Goggles, Lab Coat

 Manageable

Liquid or Solid?

Solid: Scoop gently
Avoid dust generation

Liquid: Absorb with
Vermiculite or Clay

Bag as Hazardous Waste
(Tag: Debris from Spill)

DO NOT use paper towels
(Combustible surface area)

Click to download full resolution via product page
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Figure 2: Immediate response logic for laboratory spills.

Regulatory Compliance (US Context)
RCRA Classification: While 4-Iodo-2-methylphenol is not explicitly "P-listed" (acutely toxic)

or "U-listed" by name under 40 CFR 261.33, it exhibits characteristics of toxicity.[1]

Halogenated Solvents (F-List): If spent solvents (e.g., Methylene Chloride) were used with

this compound, the waste stream automatically falls under F001/F002 listed wastes.

EPA SARA Title III: Ensure inventory reporting if quantities exceed threshold planning

quantities (TPQ).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Guide: Safe Disposal and Handling of 4-
Iodo-2-methylphenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580675/docs#operational-guide-safe-disposal-and-
handling-of-4-iodo-2-methylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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